Cas no 2176125-22-5 (5,6-dimethyl-N-(6-methylpyridin-2-yl)pyrimidin-4-amine)

• Product Name: 5,6-dimethyl-N-(6-methylpyridin-2-yl)pyrimidin-4-amine
• CAS No: 2176125-22-5
• MF: C₁₂H₁₄N₄
• MW: 214.266361713409
• CID: 5325245
• Update Time: 2025-05-20

5,6-dimethyl-N-(6-methylpyridin-2-yl)pyrimidin-4-amine Chemical and Physical Properties

Names and Identifiers

• 5,6-dimethyl-N-(6-methylpyridin-2-yl)pyrimidin-4-amine

• Inchi： 1S/C12H14N4/c1-8-5-4-6-11(15-8)16-12-9(2)10(3)13-7-14-12/h4-7H,1-3H3,(H,13,14,15,16)
• InChI Key： GFGXDVLHEFHILR-UHFFFAOYSA-N
• SMILES： N(C1C=CC=C(C)N=1)C1C(C)=C(C)N=CN=1

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 16
• Rotatable Bond Count: 2
• Complexity: 221
• XLogP3: 2.5
• Topological Polar Surface Area: 50.7

Additional information on 5,6-dimethyl-N-(6-methylpyridin-2-yl)pyrimidin-4-amine

Research Briefing on 5,6-dimethyl-N-(6-methylpyridin-2-yl)pyrimidin-4-amine (CAS: 2176125-22-5)

In recent years, the compound 5,6-dimethyl-N-(6-methylpyridin-2-yl)pyrimidin-4-amine (CAS: 2176125-22-5) has garnered significant attention in the field of chemical biology and pharmaceutical research. This heterocyclic compound, characterized by its pyrimidine and pyridine moieties, has shown promising potential in various therapeutic applications, particularly in the modulation of kinase activity and as a scaffold for drug development. This briefing synthesizes the latest findings related to this compound, focusing on its synthesis, biological activity, and potential clinical applications.

The synthesis of 5,6-dimethyl-N-(6-methylpyridin-2-yl)pyrimidin-4-amine has been optimized in recent studies to improve yield and purity. Researchers have employed palladium-catalyzed cross-coupling reactions and microwave-assisted synthesis techniques, achieving yields exceeding 85% with high enantiomeric purity. These advancements are critical for scaling up production for preclinical and clinical studies. The compound's structural features, including its planar aromatic system and hydrogen-bonding capabilities, make it an attractive candidate for targeting protein kinases and other enzymes involved in disease pathways.

Recent in vitro and in vivo studies have elucidated the compound's mechanism of action. It has been identified as a potent inhibitor of several tyrosine kinases, including those implicated in cancer progression, such as EGFR and HER2. In cellular assays, 5,6-dimethyl-N-(6-methylpyridin-2-yl)pyrimidin-4-amine demonstrated nanomolar IC50 values, highlighting its efficacy. Additionally, its selectivity profile has been investigated using kinome-wide screening, revealing minimal off-target effects, which is a significant advantage for therapeutic development.

Beyond oncology, this compound has shown potential in treating inflammatory and neurodegenerative diseases. Preliminary data suggest that it can modulate neuroinflammation by inhibiting specific kinases involved in microglial activation. These findings open new avenues for research in Alzheimer's disease and multiple sclerosis. Furthermore, its pharmacokinetic properties, including oral bioavailability and blood-brain barrier penetration, are currently under investigation, with early results indicating favorable profiles for central nervous system (CNS) targeting.

In conclusion, 5,6-dimethyl-N-(6-methylpyridin-2-yl)pyrimidin-4-amine (CAS: 2176125-22-5) represents a versatile and promising scaffold in medicinal chemistry. Its dual applicability in oncology and CNS disorders underscores its therapeutic potential. Future research should focus on advancing preclinical studies, optimizing formulations, and exploring combination therapies to maximize its clinical impact. The compound's unique chemical and biological properties position it as a valuable candidate for further development in the pharmaceutical industry.